Cas no 1156-51-0 (2,2-Bis(4-cyanatophenyl)propane)

2,2-Bis(4-cyanatophenyl)propane Properties

Names and Identifiers

• 2,2-Bis-(4-cyanatophenyl)propane
• 4,4'-Isopropylidenediphenyl dicyanate
• 2,2-Bis(4-cyanatophenyl)propane
• [Isopropylidenebis(1,4-phenylene)]dicyanate
• 1,3-bis(4-cyanophenyl)propane
• 2,2-
• 2,2,BIS(4-HYDROXYPHENYL)HEXAFLUOROPROPANE,DISODIUM SALT
• 2,2'-bis(4-cyanatophenyl)isopropylidene
• 2,2-Bis(4-cyanophenyl)propan
• 4,4'-Isopropylidenebis(cyanatobenzene)
• biscyanatophenylpropane
• BISPHENOL A CYANATE ESTER
• bisphenol A dicyanate
• propane,2,2-bis(4-cyanatophenyl)
• 4,4'-(Propane-2,2-diyl)bis(cyanatobenzene)
• NSC646242
• AHZMUXQJTGRNHT-UHFFFAOYSA-N
• 1-cyanato-4-[2-(4-cyanatophenyl)propan-2-yl]benzene
• [4-[2-(4-cyanatophenyl)propan-2-yl]phenyl] cyanate
• Cyanic acid, (1-methylethylidene)di-4,1-phenylene ester
• AK327654
• [4-[1-(4-cyanatophenyl)-1-methy
• cyanic acid [4-[2-(4-cyanatophenyl)propan-2-yl]phenyl] ester
• Cyanic acid, (1-methylethylidene)di-4,1-phenylen
• 25722-66-1
• NCIMech_000638
• FT-0609173
• 4-{2-[4-(cyanooxy)phenyl]propan-2-yl}phenyl cyanate
• [4-[1-(4-cyanatophenyl)-1-methyl-ethyl]phenyl] cyanate
• CHEMBL2005240
• NSC-646242
• 2,2-bis(4-cyanato phenyl)propane
• DTXSID60893753
• A817989
• 4-(1-(4-(Cyanooxy)phenyl)-1-methylethyl)phenyl cyanate
• NCI60_015972
• 1156-51-0
• AS-15432
• 2,2-bis-(4-cyanatophenyl)-propane
• propane, 2,2-bis(4-cyanatophenyl)-
• EINECS 214-590-4
• CS-W012294
• SY050544
• NS00045472
• W-108590
• Cyanic acid, C,C'-((1-methylethylidene)di-4,1-phenylene) ester
• 2,2-bis(4-cyanatophenyl)propane (BCP)
• I10051
• AMY40598
• A803464
• CCG-35977
• B1251
• MFCD00037423
• 2,2-Bis[4'-cyanooxyphenyl]propane
• SCHEMBL25961
• AKOS015855205
• Bisphenol A cyanate ester
• 2,2-Propanediyldi-4,1-phenylene dicyanate
• DTXCID801323778
• 1,3-Bis(4-cyanophenyl)propane
• Bisphenol A Dicyanate
• +Expand

• MDL： MFCD00037423
• InChIKey： AHZMUXQJTGRNHT-UHFFFAOYSA-N
• Inchi： 1S/C17H14N2O2/c1-17(2,13-3-7-15(8-4-13)20-11-18)14-5-9-16(10-6-14)21-12-19/h3-10H,1-2H3
• SMILES： O(C#N)C1C([H])=C([H])C(=C([H])C=1[H])C(C([H])([H])[H])(C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])OC#N
• BRN： 2056937

Computed Properties

• Exact Mass: 278.10600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 278.105528
• Heavy Atom Count: 21
• Complexity: 386
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Surface Charge: 0
• Topological Polar Surface Area: 66

Experimental Properties

• LogP: 3.73226
• PSA: 66.04000
• Refractive Index: 1.567
• Boiling Point: 391.0±52.0°C at 760 mmHg
• Melting Point: 78.0 to 83.0 deg-C
• Flash Point: 149.5 ºC
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.171

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons